Cas no 2228588-79-0 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol
• CAS No: 2228588-79-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6403215
• PubChem ID: 165657880
• Update Time: 2025-10-31

3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol
• EN300-2001314
• 2228588-79-0

• Inchi： 1S/C11H13NO3/c13-11(6-12-7-11)10-5-14-8-3-1-2-4-9(8)15-10/h1-4,10,12-13H,5-7H2
• InChI Key： DSBNCHAENBXUBW-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1COC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol: A Comprehensive Overview

3-(2,3-Dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol is a compound with the CAS registry number 2228588-79-0, representing a unique chemical structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidine ring system, which is a four-membered ring containing three carbons and one oxygen atom. The presence of the 1,4-benzodioxin moiety further adds complexity to its structure, making it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol involves a multi-step process that typically begins with the preparation of the 1,4-benzodioxin derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts to facilitate key transformations. For instance, studies have demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the azetidine ring with high regioselectivity and yield. These methodologies not only enhance the scalability of the synthesis but also pave the way for further structural modifications to explore related compounds.

From a pharmacological perspective, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol has shown promise in preclinical models. Research indicates that this compound exhibits moderate inhibitory activity against certain enzyme targets, suggesting its potential as a lead molecule in drug discovery programs. Recent studies have focused on its ability to modulate cellular signaling pathways involved in inflammatory responses and oxidative stress. For example, experiments conducted in vitro have revealed that this compound can suppress the production of reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The structural features of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3-ol also make it an attractive candidate for further functionalization. By modifying the substituents on the azetidine ring or the benzodioxin moiety, researchers can potentially enhance its bioavailability or target specificity. For instance, recent efforts have explored the incorporation of electron-withdrawing groups to improve metabolic stability and reduce off-target effects. These modifications are critical for advancing this compound into preclinical trials and beyond.

In terms of applications, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)azetidin-3